Cas no 1242156-92-8 ((4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine)

(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine is a halogenated aromatic amine featuring a bromo-fluoro-methyl substitution pattern on the phenyl ring, coupled with a dimethylamino functional group. This compound is of interest in synthetic organic chemistry, particularly as a versatile intermediate for pharmaceutical and agrochemical applications. The presence of bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the dimethylamino group offers potential for further functionalization. Its structural features make it valuable for designing bioactive molecules, with applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine structure
1242156-92-8 structure
Product Name:(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine
CAS No:1242156-92-8
MF:C9H11BrFN
MW:232.092745065689
CID:4690631
Update Time:2025-06-26

(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-3-fluoro-5-methyl-phenyl)-dimethyl-amine
    • KMFPUJLTLWPLJK-UHFFFAOYSA-N
    • (4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine
    • Inchi: 1S/C9H11BrFN/c1-6-4-7(12(2)3)5-8(11)9(6)10/h4-5H,1-3H3
    • InChI Key: KMFPUJLTLWPLJK-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C)N(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 282.5±40.0 °C at 760 mmHg
  • Flash Point: 124.7±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine Security Information

(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B177780-125mg
(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine
1242156-92-8
125mg
$ 440.00 2022-06-07
TRC
B177780-250mg
(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine
1242156-92-8
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$ 730.00 2022-06-07

Additional information on (4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine

Introduction to (4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine and Its Significance in Modern Chemical Research

(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine, with the CAS number 1242156-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, holds promise for various applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of both bromine and fluorine substituents in its aromatic ring system imparts distinct reactivity and functionality, making it a valuable scaffold for synthetic chemists.

The< strong>fluorine atom at the 3-position and the< strong>methyl group at the 5-position contribute to the compound's overall stability while also influencing its interaction with biological targets. These features are particularly relevant in medicinal chemistry, where such modifications can enhance binding affinity, metabolic stability, and overall pharmacological efficacy. The< strong>4-bromo substituent further adds to the compound's versatility, allowing for subsequent functionalization via cross-coupling reactions, which are widely employed in the synthesis of complex molecules.

In recent years, there has been a growing interest in exploring the potential of halogenated aromatic compounds as intermediates in drug discovery. The combination of bromine and fluorine in< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine makes it an attractive candidate for generating libraries of bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders. The dimethylamine moiety at the para position introduces basicity, which can be exploited to modulate receptor interactions and improve drug delivery systems.

One of the most compelling aspects of this compound is its role in designing small-molecule probes for biochemical studies. The< strong>fluorine-labeled derivatives of< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine have been utilized in positron emission tomography (PET) imaging studies to visualize biological processes non-invasively. The bromine atom provides a handle for further chemical manipulation, enabling researchers to attach imaging agents or other functional groups without compromising the core structure's integrity.

The synthesis of< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as 3-fluorobromobenzene derivatives, the introduction of the methyl group at the 5-position can be achieved through Friedel-Crafts alkylation or other similar methods. Subsequent amination reactions complete the synthesis, yielding the desired product with high purity and yield. These synthetic strategies are not only efficient but also scalable, making< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine accessible for large-scale applications.

The pharmacological potential of this compound has been explored through both computational modeling and experimental validation. Virtual screening techniques have identified several analogs of< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine that exhibit promising activity against target enzymes and receptors. These virtual hits have then been synthesized and tested in vitro, confirming their biological relevance. Such interdisciplinary approaches underscore the importance of integrating computational chemistry with traditional wet chemistry to accelerate drug discovery efforts.

In addition to its pharmaceutical applications, research has also demonstrated the utility of< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine in materials science. Its ability to participate in polymerization reactions and form coordination complexes with metal ions makes it a versatile building block for advanced materials. For instance, metal-organic frameworks (MOFs) incorporating this compound have shown enhanced stability and selectivity in gas storage applications. These findings highlight the broad applicability of halogenated aromatic compounds beyond traditional medicinal chemistry contexts.

The future direction of research on< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine is likely to focus on expanding its therapeutic applications through structure-based drug design. By understanding how different substituents influence its interaction with biological targets, researchers can develop more effective derivatives tailored for specific diseases. Furthermore, advances in green chemistry principles may lead to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity.

In conclusion,< strong>(4-Bromo-3-fluoro-5-methylphenyl)-dimethylamine represents a significant advancement in chemical research with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules and advanced materials alike. As research continues to uncover new possibilities for this compound, its importance is expected to grow further within both academic and industrial settings.

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